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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, chemical

properties, and analytical methodologies for Basic Brown 16 (C.I. 12250), a synthetic organic

compound classified as a cationic monoazo dye.[1][2] Primarily utilized in the cosmetics

industry as a direct hair colorant, its chemical properties and interactions are of significant

interest to researchers in materials science and environmental chemistry.[3][4]

Core Molecular and Chemical Data
Basic Brown 16 is recognized for its efficacy in dyeing negatively charged fibers, a

characteristic attributed to its cationic nature.[4] The following table summarizes its key

quantitative and identifying information.
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Property Data Reference(s)

Molecular Formula C₁₉H₂₁ClN₄O [1][2][5][6]

Molecular Weight 356.85 g/mol [2][6][7]

IUPAC Name

8-[(E)-(4-

aminophenyl)diazenyl]-7-

hydroxy-N,N,N-trimethyl-2-

naphthalenaminium chloride

[7]

CAS Registry Number 26381-41-9 [1][2][6][7]

Synonyms
C.I. Basic Brown 16, C.I.

12250, Arianor Mahogany
[2][8]

Appearance
Dark green to black solid

powder
[3][4]

Melting Point 169-175 °C [3][4]

Solubility
Water: > 100 g/L; Ethanol: 10-

100 g/L
[3]

Molecular Structure
Basic Brown 16 is a single azo class dye.[2] Its structure features a trimethylammonium

group, which imparts a positive charge, making it a cationic dye. The molecule also contains an

azo group (-N=N-) linking a substituted naphthalene ring system to a p-phenylenediamine

moiety.

Experimental Protocols
The following sections detail the methodologies for the synthesis and analysis of Basic Brown
16.

Synthesis Protocol
The manufacturing process for Basic Brown 16 involves a multi-step chemical synthesis.[2][9]

The primary method is an azo coupling reaction followed by hydrolysis.
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Diazotization: The process begins with the diazotization of N-(4-aminophenyl)acetamide.

This involves treating the primary aromatic amine with a source of nitrous acid (typically

generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with (7-Hydroxy-2-

naphthyl)trimethylammonium chloride in a coupling reaction. This electrophilic aromatic

substitution reaction forms the characteristic azo bond and links the two aromatic systems.

Hydrolysis: The final step is the hydrolysis of the acetyl group from the acetamide moiety to

yield the primary amine of the final Basic Brown 16 molecule.[2][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b008369?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-brown-16.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2114408.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Basic Brown 16

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Hydrolysis

N-(4-aminophenyl)acetamide

Diazonium Salt Intermediate

NaNO2, HCl

Acetylated Precursor

(7-Hydroxy-2-naphthyl)trimethylammonium chloride

Basic Brown 16

Hydrolysis
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Analytical Workflow for Basic Brown 16

Purity & Quantification Structural & Concentration Analysis

HPLC

Comprehensive Analysis Report

Purity Data

TLC (Qualitative) LC-MS/MS (Trace Analysis)

Impurity Profile

UV-Vis Spectroscopy

Concentration Data

FT-IR Spectroscopy

Structural Data

Basic Brown 16 Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Basic Brown 16].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008369#basic-brown-16-molecular-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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